Cas no 151602-51-6 (5-Hydroxy Omeprazole Sulfone)

• Product Name: 5-Hydroxy Omeprazole Sulfone
• CAS No: 151602-51-6
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 2095065
• PubChem ID: 329754992
• Update Time: 2025-10-28

5-Hydroxy Omeprazole Sulfone Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyomeprazole sulfone
• [4-methoxy-6-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-5-methylpyridin-3-yl]methanol
• 4-Methoxy-6-{[(5-methoxy-1H-benzimidazol-2-yl)sulfonyl]methyl}-5-methyl-3-pyridinemethanol
• 5-Methoxy-2-{[(5-hydroxymethyl-4-methoxy-3-methyl-2-pyridinyl)methyl]sulfonyl}-1H-benzimidazole
• 4QH6U7ON70
• 3-Pyridinemethanol, 4-methoxy-6-(((6-methoxy-1H-benzimidazol-2-yl)sulfonyl)methyl)-5-methyl-
• 4-methoxy-6-(((6-methoxy-1H-benzimidazol-2-yl)sulfonyl)methyl)-5-methyl-3-pyridinemethanol
• Hydroxyomeprazole sulfone
• 3-Pyridinemethanol, 4-methoxy-6-(((5-methoxy-1H-benzimidazol-2-yl)sulfonyl)methyl)-5-methyl-
• 5-Hydroxyomeprazole sulfone, analytical standard
• Q27260369
• 5-Hydroxy Omeprazole Sulfone

• Inchi： 1S/C17H19N3O5S/c1-10-15(18-7-11(8-21)16(10)25-3)9-26(22,23)17-19-13-5-4-12(24-2)6-14(13)20-17/h4-7,21H,8-9H2,1-3H3,(H,19,20)
• InChI Key： NXSJDCMGNOAVHM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(CO)=CN=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 569
• XLogP3: 1
• Topological Polar Surface Area: 123

5-Hydroxy Omeprazole Sulfone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 5-Hydroxy Omeprazole Sulfone

Introduction to 5-Hydroxy Omeprazole Sulfone (CAS No: 151602-51-6)

5-Hydroxy Omeprazole Sulfone (CAS No: 151602-51-6) is a significant intermediate in the pharmaceutical industry, particularly in the synthesis of proton pump inhibitors (PPIs). This compound, derived from omeprazole, has garnered considerable attention due to its role in the development of novel therapeutic agents. Its molecular structure and pharmacological properties make it a valuable component in drug discovery and development, especially in addressing gastrointestinal disorders.

The chemical structure of 5-Hydroxy Omeprazole Sulfone features a sulfone group and a hydroxyl substituent on the benzimidazole ring, which are critical for its biological activity. This configuration allows the compound to interact with specific enzymes and receptors, modulating gastric acid secretion. The sulfone moiety, in particular, contributes to its stability and bioavailability, making it an ideal candidate for further derivatization and optimization.

In recent years, research on 5-Hydroxy Omeprazole Sulfone has expanded beyond its traditional applications. Studies have demonstrated its potential in developing new-generation PPIs with enhanced efficacy and reduced side effects. The compound’s ability to inhibit the H+/K+-ATPase pump, a key enzyme in gastric acid production, has been extensively investigated. This inhibition mechanism is crucial for treating conditions like gastroesophageal reflux disease (GERD) and peptic ulcers.

One of the most compelling aspects of 5-Hydroxy Omeprazole Sulfone is its role in drug metabolism and pharmacokinetics. Researchers have explored its interactions with cytochrome P450 enzymes, particularly CYP2C19, which plays a pivotal role in the metabolism of many drugs. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens. This has significant implications for patient safety and therapeutic outcomes.

The synthesis of 5-Hydroxy Omeprazole Sulfone involves multi-step organic reactions, often starting from omeprazole itself. The introduction of the sulfone group at the 5-position of the benzimidazole ring is a critical step. Advanced synthetic methodologies, including catalytic hydrogenation and oxidation processes, have been employed to achieve high yields and purity. These advancements have not only improved the efficiency of production but also reduced environmental impact.

Recent clinical trials have highlighted the potential of derivatives of 5-Hydroxy Omeprazole Sulfone in treating refractory gastrointestinal conditions. These studies have shown promising results in patients with excessive gastric acid secretion or those resistant to conventional PPIs. The compound’s ability to maintain prolonged inhibition of acid production makes it a promising candidate for next-generation therapies. Additionally, its structural modifications have led to compounds with improved solubility and bioavailability.

The pharmacological profile of 5-Hydroxy Omeprazole Sulfone extends beyond its primary role as an acid inhibitor. Emerging research suggests that it may have additional benefits, such as anti-inflammatory and antioxidant properties. These findings open up new avenues for therapeutic applications, particularly in conditions where inflammation and oxidative stress play a significant role.

In conclusion, 5-Hydroxy Omeprazole Sulfone (CAS No: 151602-51-6) is a versatile intermediate with substantial potential in pharmaceutical development. Its unique chemical properties and biological activities make it indispensable in the synthesis of advanced PPIs. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in addressing gastrointestinal disorders and other related conditions.